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Compound of Interest

Compound Name: 1-Nonacosanol

Cat. No.: B104473

An In-depth Technical Guide to the Physicochemical Properties of 1-Nonacosanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1-nonacosanol, a long-chain saturated fatty alcohol. The information presented is
intended for researchers, scientists, and professionals involved in drug development and other
scientific disciplines where the properties of such molecules are of interest. This document
summarizes key quantitative data, outlines detailed experimental protocols for property
determination, and includes visualizations to illustrate experimental workflows and structure-
property relationships.

Core Physicochemical Properties

1-Nonacosanol is a straight-chain, 29-carbon primary fatty alcohol.[1] Its long aliphatic chain
and terminal hydroxyl group dictate its physical and chemical behaviors.

Identification and General Properties
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Property Value Source(s)
IUPAC Name Nonacosan-1-ol [2]
n-Nonacosanol, Nonacosyl
Synonyms
alcohol
CAS Number 6624-76-6 [2]
Molecular Formula C29H600 [2]
Molecular Weight 424.79 g/mol [3]
Appearance White, waxy solid (at STP) Inferred
Thermal and Physical Properties
Property Value Source(s)
Melting Point 84.6 °C (357.75 K) [3]
47-49 °C
Decomposes before boiling at
N ) atmospheric pressure.
Boiling Point ) ) - ] Inferred
Estimated high boiling point
under vacuum.
Not experimentally determined.
Density Estimated to be ~0.8-0.9 g/cm?®  Inferred
at room temperature.
Water: InsolubleNonpolar
Organic Solvents (e.g.,
- hexane, chloroform):
Solubility Inferred

SolublePolar Organic Solvents
(e.g., ethanol, methanol):

Sparingly soluble

Note on conflicting data: There is a notable discrepancy in the reported melting points for 1-

Nonacosanol. The value of 84.6 °C originates from a 1952 study by Stallberg et al., while

other sources report a range of 47-49 °C without a clear primary reference. Given the trend of
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increasing melting points with longer carbon chains in fatty alcohols, the higher value is
considered more likely to be accurate.

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical
properties of 1-Nonacosanol.

Melting Point Determination (Capillary Method)

This protocol describes the use of a modern digital melting point apparatus.

Apparatus:

Digital melting point apparatus (e.g., Mel-Temp®)

Capillary tubes (one end sealed)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of 1-Nonacosanol is finely ground into a powder using
a mortar and pestle to ensure uniform packing.

e Capillary Loading: The open end of a capillary tube is tapped into the powdered sample. The
tube is then inverted and tapped gently on a hard surface to pack the solid into the sealed
end. This process is repeated until a packed sample height of 2-3 mm is achieved.

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

o Rapid Determination (Optional): If the approximate melting point is unknown, a rapid heating
ramp (10-20 °C/min) is used to get a preliminary estimate.
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e Accurate Determination: A fresh sample is prepared. The apparatus is set to a starting
temperature approximately 20 °C below the estimated melting point. The heating rate is
slowed to 1-2 °C/min as the temperature approaches the melting point.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire sample becomes a clear liquid is
recorded as the completion of melting. The result is reported as a melting range.

Density Determination of a Waxy Solid (Wax-Coat
Immersion Method)

This method is suitable for determining the density of solid, non-porous materials like 1-
Nonacosanol.

Apparatus:

Analytical balance with a hook for suspended weighing

Beaker large enough to fully submerge the sample

A liquid of known density in which the solid is insoluble (e.g., water with a surfactant)

Fine wire for suspending the sample
Procedure:
o Dry Weight: A solid piece of 1-Nonacosanol is weighed in the air. This is the "dry weight."

o Suspended Weight: The solid is suspended from the balance hook via the fine wire and fully
submerged in the beaker of liquid with known density. The weight is recorded as the
"suspended weight."

o Calculation: The density (p) of the solid is calculated using the formula: p_solid =
(Weight_dry * p_liquid) / (Weight_dry - Weight_suspended)

Solubility Determination (Gravimetric Method)

This protocol determines the solubility of 1-Nonacosanol in a given solvent.
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Apparatus:

Vials with sealed caps

Constant temperature shaker bath

Analytical balance

Filtration apparatus (e.g., syringe filter with a membrane compatible with the solvent)

Evaporating dish

Procedure:

Sample Preparation: An excess amount of 1-Nonacosanol is added to a known volume of
the chosen solvent in a sealed vial.

Equilibration: The vial is placed in a constant temperature shaker bath and agitated for a
prolonged period (e.g., 24-48 hours) to ensure the solution reaches saturation equilibrium.

Filtration: A sample of the supernatant is carefully drawn and filtered to remove any
undissolved solid.

Evaporation: A known volume of the clear, saturated filtrate is transferred to a pre-weighed
evaporating dish. The solvent is then evaporated under a gentle stream of nitrogen or in a
vacuum oven until a constant weight of the dissolved solid is obtained.

Calculation: The solubility is calculated as the mass of the dissolved solid per volume of the
solvent (e.g., in mg/mL).

Visualizations

The following diagrams, created using the DOT language, illustrate a key experimental

workflow and the fundamental structure-property relationships of 1-Nonacosanol.
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Experimental Workflow: Melting Point Determination
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Caption: Workflow for determining the melting point of 1-Nonacosanol.
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Structure-Property Relationships of 1-Nonacosanol
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Caption: Relationship between molecular structure and key properties.

Conclusion

1-Nonacosanol exhibits physicochemical properties characteristic of long-chain fatty alcohols:
it is a high-melting, waxy solid with poor aqueous solubility and good solubility in nonpolar
organic solvents. These properties are a direct consequence of its long, nonpolar alkyl chain
and the presence of a terminal polar hydroxyl group capable of hydrogen bonding. While some
specific experimental data, such as a definitive melting point and density, require further
investigation to resolve discrepancies in the literature, the general behavior of this molecule is
well-understood within the context of its chemical class. The provided experimental protocols
offer a foundation for the precise and accurate determination of its properties in a laboratory
setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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